1-Butyl-3-[[(4,5-dimethyl-3-thiophenyl)-oxomethyl]amino]thiourea

• Molecular Formula: C12H19N3OS2
• Molecular Weight: 285.4g/mol
• IUPAC Name: 1-butyl-3-[(4,5-dimethylthiophene-3-carbonyl)amino]thiourea
• InChI: InChI=1S/C12H19N3OS2/c1-4-5-6-13-12(17)15-14-11(16)10-7-18-9(3)8(10)2/h7H,4-6H2,1-3H3,(H,14,16)(H2,13,15,17)
• InChI Key: GFYPBFCLRNYMIL-UHFFFAOYSA-N
• SMILES: CCCCNC(=S)NNC(=O)C1=CSC(=C1C)C

Description

1-butyl-3-[[(4,5-dimethyl-3-thiophenyl)-oxomethyl]amino]thiourea is a member of thiophenes and an aromatic amide.

Scientific Research Applications

• Synthesis and Reactivity : Masaki et al. (1966) explored the reactions of thiourea derivatives, contributing to the understanding of their reactivity and potential in chemical synthesis Masaki, Sugiyama, Tayama, & Ohta, 1966.

• Crystallography and Molecular Structure : Yeo and Tiekink (2019) studied thiourea derivatives for their crystallographic properties, providing insights into their molecular structure and potential applications in materials science Yeo & Tiekink, 2019.

• Catalysis in Organic Reactions : Okino et al. (2005) synthesized thiourea derivatives for use as bifunctional catalysts, demonstrating their efficiency in asymmetric Michael reactions, a key process in organic synthesis Okino, Hoashi, Furukawa, Xu, & Takemoto, 2005.

• Biological Activities and Antifungal Applications : Del Campo et al. (2004) investigated the antifungal activities of thiourea derivatives, highlighting their potential in the development of new antifungal agents Del Campo, Criado, Gheorghe, Gonzalez, Hermosa, Sanz, Manzano, Monte, & Rodríguez-Fernández, 2004.

• Complex Formation in Inorganic Chemistry : Koch et al. (2001) explored the formation of metallomacrocyclic complexes with thiourea derivatives, contributing to the field of inorganic chemistry and coordination compounds Koch, Hallale, Bourne, Miller, & Bacsa, 2001.

• Scavenging Properties in Biochemistry : Wasil et al. (1987) studied thiourea derivatives for their properties as scavengers of hydroxyl radicals, an important aspect in understanding their biochemical and medicinal applications Wasil, Halliwell, Grootveld, Moorhouse, Hutchison, & Baum, 1987.

• Chiral Solvating Agents in NMR Spectroscopy : Recchimurzo et al. (2020) compared thiourea derivatives as chiral solvating agents for the enantiodiscrimination of amino acids, demonstrating their utility in analytical chemistry, especially NMR spectroscopy Recchimurzo, Micheletti, Uccello-Barretta, & Balzano, 2020.

• Inhibition of Peroxynitrite-dependent Damage : Whiteman and Halliwell (1997) reported on the ability of thiourea derivatives to inhibit peroxynitrite-dependent damage, suggesting their potential role in mitigating oxidative stress-related damage Whiteman & Halliwell, 1997.

• Anti-Intestinal Nematode Applications : Duan et al. (2010) synthesized thiourea derivatives and evaluated their activities against intestinal nematodes, proposing them as lead compounds for anti-nematode treatments Duan, Xue, Xu, & Zhang, 2010.